Cas no 2413876-91-0 (tert-butyl N-(1-hydroxy-1,3-diphenylpropan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-hydroxy-1,3-diphenylpropan-2-yl)carbamate
• CAS No: 2413876-91-0
• MF: C₂₀H₂₅NO₃
• MW: 327.417405843735
• CID: 5675421
• PubChem ID: 577449
• Update Time: 2025-07-19

tert-butyl N-(1-hydroxy-1,3-diphenylpropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-benzyl-2-hydroxy-2-phenylethylcarbamate #
• JPYCMJNVAWQEOV-UHFFFAOYSA-N
• tert-butyl N-(1-hydroxy-1,3-diphenylpropan-2-yl)carbamate
• EN300-26665884
• 1-Propanol, 1,3-diphenyl-2-(S)-[(tert.butyloxycarbonyl)amino]-
• 2413876-91-0

• Inchi： 1S/C20H25NO3/c1-20(2,3)24-19(23)21-17(14-15-10-6-4-7-11-15)18(22)16-12-8-5-9-13-16/h4-13,17-18,22H,14H2,1-3H3,(H,21,23)
• InChI Key： JPYCMJNVAWQEOV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C(CC1C=CC=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 327.18344366g/mol
• Monoisotopic Mass: 327.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(1-hydroxy-1,3-diphenylpropan-2-yl)carbamate

Introduction to Tert-butyl N-(1-hydroxy-1,3-diphenylpropan-2-yl)carbamate (CAS No. 2413876-91-0)

Tert-butyl N-(1-hydroxy-1,3-diphenylpropan-2-yl)carbamate, a compound with the chemical formula C₁₉H₂₁NO₃, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2413876-91-0, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a carbamate group and a tertiary butyl substituent makes this molecule of particular interest for its reactivity and stability under various conditions.

The structure of Tert-butyl N-(1-hydroxy-1,3-diphenylpropan-2-yl)carbamate consists of a central carbamate moiety linked to a 1-hydroxy-1,3-diphenylpropan-2-yl backbone. This arrangement not only contributes to the molecule's solubility in both polar and non-polar solvents but also enhances its potential as an intermediate in synthetic chemistry. The diphenyl group attached to the propan-2-yl chain adds rigidity to the molecule, which can be beneficial in designing molecules with specific binding affinities.

In recent years, there has been a growing interest in carbamate-based compounds due to their versatility in medicinal chemistry. Carbamates are known for their ability to act as bioisosteres, replacing other functional groups without significantly altering the biological activity of a molecule. This property makes them valuable in the development of new drugs that aim to improve pharmacokinetic profiles while maintaining efficacy.

One of the most compelling aspects of Tert-butyl N-(1-hydroxy-1,3-diphenylpropan-2-yl)carbamate is its potential application in the synthesis of novel therapeutic agents. The compound's unique structure allows it to be modified in various ways, enabling chemists to explore different pharmacological pathways. For instance, the hydroxyl group on the 1-hydroxy-1,3-diphenylpropan-2-yl part can be easily transformed into other functional groups, such as esters or amides, which are common motifs in drug molecules.

Recent studies have highlighted the importance of carbamate derivatives in addressing various therapeutic challenges. For example, carbamates have been shown to exhibit anti-inflammatory properties by inhibiting specific enzymes involved in the inflammatory cascade. Additionally, they have demonstrated efficacy in treating neurological disorders by modulating neurotransmitter activity. These findings underscore the potential of Tert-butyl N-(1-hydroxy-1,3-diphenylpropan-2-yl)carbamate as a lead compound for further drug discovery efforts.

The synthesis of Tert-butyl N-(1-hydroxy-1,3-diphenylpropan-2-yl)carbamate involves several key steps that highlight its complexity and synthetic appeal. The first step typically involves the formation of a carbamate bond between a hydroxycarbonyl group and an amine derivative. This reaction is often catalyzed by transition metals or organic bases, depending on the specific conditions employed. Once the carbamate group is established, further functionalization can be performed to introduce additional substituents or modify existing ones.

The stability and reactivity of this compound make it an attractive candidate for various chemical transformations. For instance, the tertiary butyl group provides steric hindrance, which can protect sensitive functional groups from unwanted reactions while allowing for selective modifications elsewhere on the molecule. This balance between stability and reactivity is crucial in pharmaceutical chemistry, where precise control over reaction outcomes is essential.

In conclusion, Tert-butyl N-(1-hydroxy-1,3-diphenylpropan-2-yl)carbamate (CAS No. 2413876-91-0) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and synthetic versatility make it an excellent candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing innovative therapeutic strategies that address unmet medical needs.